Suc-ala-ala-pro-leu-pna

• Molecular Formula: C27H38N6O9
• Molecular Weight: 590.6 g/mol
• InChI: InChI=1S/C27H38N6O9/c1-15(2)14-20(25(38)30-18-7-9-19(10-8-18)33(41)42)31-26(39)21-6-5-13-32(21)27(40)17(4)29-24(37)16(3)28-22(34)11-12-23(35)36/h7-10,15-17,20-21H,5-6,11-14H2,1-4H3,(H,28,34)(H,29,37)(H,30,38)(H,31,39)(H,35,36)/t16-,17-,20-,21-/m0/s1
• InChIKey: PTHRPHGMGFMCSS-USNOLKROSA-N

Suc-Ala-Ala-Pro-Leu-pNA Substrate Overview

Suc-Ala-Ala-Pro-Leu-pNA (N-Succinyl-AAPL-p-nitroanilide) is a synthetic tripeptidyl p-nitroanilide chromogenic substrate utilized in biochemical research . The compound is characterized by its solubility in dimethyl sulfoxide (DMSO) and a molecular weight of 590.63 . It serves as a sensitive substrate for porcine and human pancreatic elastases, as well as a substrate for leucine aminopeptidase, facilitating the quantification of enzymatic activity .

Detection Format

Chromogenic p-nitroanilide (pNA) release

Target Enzymes

Pancreatic elastase, leucine aminopeptidase

Preparation

Soluble in DMSO for assay workflow

Suc-Ala-Ala-Pro-Leu-pNA Substrate Specificity

Direct substitution of Suc-Ala-Ala-Pro-Leu-pNA with structurally analogous chromogenic substrates is not feasible without significant revalidation due to pronounced differences in enzymatic reactivity and specificity. The presence of leucine at the P1 position, in contrast to phenylalanine or valine, confers distinct binding and hydrolysis characteristics. For instance, the P1 leucine residue is essential for achieving >25,000-fold higher reactivity with chymotrypsin-like enzymes compared to acidic residues at neutral pH [1]. Furthermore, the substrate exhibits differential sensitivity to specific protease classes; it is effectively hydrolyzed by keratinase Ker P and an autotransporter protease from Proteus mirabilis, while other common substrates like N-methoxysuccinyl-Ala-Ala-Pro-Val-pNA show preferential cleavage by neutrophil elastase and proteinase-3 [2][3]. These class-level inferences underscore that minor sequence alterations profoundly impact enzyme-substrate recognition, precluding generic interchangeability.

P1 Residue Specificity

Leucine at P1 position is critical for chymotrypsin-like reactivity; substitution to Phe or Val dramatically alters cleavage kinetics and may require complete revalidation.

Protease Class Selectivity

This substrate is hydrolyzed by keratinase and autotransporter proteases, but not by neutrophil elastase; structural analogs may show inverted class preference, limiting direct interchange.

Assay Context Sensitivity

Minor sequence modifications profoundly impact enzyme-substrate recognition; generic substitution without revalidation risks misinterpretation of protease activity profiles.

• [1] INIS. (n.d.). Enzymatic hydrolysis of succinyl-Ala-Ala-Pro-Xxx-pNA catalyzed by bovine chymotrypsin and Streptomyces griseus protease B. View Source
• [2] Sharma, R., & Gupta, R. (2010). Extracellular expression of keratinase Ker P from Pseudomonas aeruginosa in E. coli. Biotechnology Letters, 32(12), 1863-1868. View Source
• [3] Alamuri, P., & Mobley, H. L. (2008). A novel autotransporter of uropathogenic Proteus mirabilis is both a cytotoxin and an agglutinin. Molecular Microbiology, 68(4), 997-1017. View Source

Suc-Ala-Ala-Pro-Leu-pNA Comparative Performance

Chymotrypsin Reactivity: Leu vs Asp Analog

Suc-Ala-Ala-Pro-Leu-pNA demonstrates a substantial reactivity advantage over its analog with an aspartic acid (Asp) residue at the P1 position. At the normal pH optimum (7-8) for bovine chymotrypsin (CHYM) and Streptomyces griseus protease B (SGPB), the substrate containing leucine is more than 25,000-fold more reactive than the aspartic acid-containing variant [1].

Chymotrypsin Reactivity

Head-to-head

>25,000-fold higher reactivity vs Asp analog

Supports leucine requirement for chymotrypsin-like enzyme assays

Bovine CHYM and SGPB at pH 7-8

Evidence Dimension	Relative reactivity (fold difference)
Target Compound Data	Reactivity set as baseline
Comparator Or Baseline	Suc-Ala-Ala-Pro-Asp-pNA
Quantified Difference	>25,000-fold higher reactivity for the Leu-containing substrate
Conditions	Enzymatic hydrolysis catalyzed by bovine chymotrypsin (CHYM) or Streptomyces griseus protease B (SGPB) at pH 7-8

Why This Matters

This extreme differential reactivity confirms that the leucine residue is essential for efficient catalysis by chymotrypsin-like enzymes, making it the requisite substrate for relevant assays.

• [1] INIS. (n.d.). Enzymatic hydrolysis of succinyl-Ala-Ala-Pro-Xxx-pNA catalyzed by bovine chymotrypsin and Streptomyces griseus protease B. View Source

Subtilisin BPN' Mutant Activity Detection

In an experimental evolution study of subtilisin BPN', Suc-Ala-Ala-Pro-Leu-pNA proved to be a more sensitive reporter of enhanced enzymatic activity compared to a related phenylalanine (Phe) analog. When assaying a mutant subtilisin, the use of the Leu-pNA substrate revealed a 180% gain in activity relative to the wild-type enzyme, whereas the use of the Phe-pNA substrate (Suc-Ala-Ala-Pro-Phe-pNA) only showed a 150% gain [1].

Mutant Activity Detection

Head-to-head

180% activity gain vs 150% with Phe analog

Reported wider detection window supports sensitivity in directed evolution screening

Mutant 12-12 vs wild-type subtilisin BPN'

Evidence Dimension	Mutant enzyme activity gain (% of wild-type)
Target Compound Data	180% activity
Comparator Or Baseline	Suc-Ala-Ala-Pro-Phe-pNA (showed 150% activity)
Quantified Difference	30 percentage-point higher activity detection
Conditions	Activity of mutant subtilisin 12-12 measured against wild-type subtilisin BPN'

Why This Matters

The higher detectable activity gain with Suc-Ala-Ala-Pro-Leu-pNA provides greater assay sensitivity and dynamic range for identifying beneficial mutations in directed evolution campaigns, making it the preferred substrate for such applications.

• [1] Takagi, H., et al. (1994). Improvement of a useful enzyme (subtilisin BPN′) by an experimental evolution system. Applied Microbiology and Biotechnology, 41, 239–244. View Source

Autotransporter Protease Kinetic Characterization

Suc-Ala-Ala-Pro-Leu-pNA is efficiently hydrolyzed by the affinity-purified 110 kDa autotransporter (AT) protease from Proteus mirabilis, with a determined Km of 31 µM under optimal pH conditions. This kinetic parameter is directly comparable to the protease's activity against a phenylalanine analog [1].

Autotransporter Km

Head-to-head

31 µM

vs 22 µM for Phe analog

Reported Km supports quantitative characterization of bacterial protease activity

P. mirabilis 110 kDa AT, pH 8.5-9

Evidence Dimension	Michaelis constant (Km)
Target Compound Data	Km = 31 µM
Comparator Or Baseline	N-Suc-Ala-Ala-Pro-Phe-pNa (Km = 22 µM)
Quantified Difference	Km is 9 µM higher (1.4-fold) than the Phe analog
Conditions	Hydrolysis by affinity-purified 110 kDa AT from P. mirabilis at optimal pH 8.5-9

Why This Matters

This defined Km value validates the substrate's utility for quantitatively characterizing bacterial protease activity, offering a specific tool for studying virulence factors.

• [1] Alamuri, P., & Mobley, H. L. (2008). A novel autotransporter of uropathogenic Proteus mirabilis is both a cytotoxin and an agglutinin. Molecular Microbiology, 68(4), 997-1017. View Source

Seminal Plasma Acyl Amidase-like Aminopeptidase Specificity

Suc-Ala-Ala-Pro-Leu-pNA is a selective substrate for a distinct enzymatic activity in human seminal plasma, identified as an acyl amidase-like leucine aminopeptidase. Its use enables the differentiation of this activity from elastase-like metalloproteinases, which are not responsible for the substrate's amidolysis [1].

Seminal Plasma Specificity

Context-dependent

Acyl amidase-like leucine aminopeptidase substrate; not cleaved by elastase-like metalloproteinases

Supports differentiation of specific aminopeptidase activity without elastase interference

No inhibition by elastatinal or anti-elastase serum

Evidence Dimension	Enzymatic identity of amidolytic activity
Target Compound Data	Catalyzed by acyl amidase-like leucine aminopeptidase
Comparator Or Baseline	Not catalyzed by elastase-like metalloproteinase
Quantified Difference	No inhibition by elastase-specific inhibitors (e.g., Elastatinal) or anti-elastase serum
Conditions	Human seminal plasma (HSP) amidolytic activity assay

Why This Matters

This established specificity enables researchers to distinguish and quantify a specific aminopeptidase activity without interference from common elastase-like enzymes, a crucial feature for studies in andrology and reproductive biology.

• [1] Matsuda, Y., et al. (2000). Inhibitors on an elastase-like enzyme activity catalyzing Suc-Ala-Ala-Pro-Leu-pNA amidolysis in human seminal plasma. Archives of Andrology, 44(1), 1-9. View Source

Plant Serine Protease Cucumisin Hydrolysis

Suc-Ala-Ala-Pro-Leu-pNA is identified as a favorable synthetic substrate for cucumisin, a plant serine protease. This broadens the compound's utility beyond mammalian proteases. The study demonstrates that cucumisin, which preferentially cleaves peptide bonds on the carboxyl side of hydrophobic residues, effectively hydrolyzes this substrate [1].

Cucumisin Hydrolysis

Context-dependent

Favorable substrate for cucumisin hydrolysis

Reported recognition expands utility to plant serine protease characterization

Purified cucumisin study

Evidence Dimension	Substrate suitability for cucumisin
Target Compound Data	Identified as a favorable substrate
Comparator Or Baseline	Glt-Ala-Ala-Pro-Leu-pNA and Suc-Ala-Ala-Pro-Phe-pNA
Quantified Difference	Favorable substrate alongside the Phe analog
Conditions	Hydrolysis by purified cucumisin

Why This Matters

Demonstrating hydrolysis by cucumisin validates the substrate's utility for characterizing plant serine proteases, expanding its relevant research applications beyond mammalian enzymology.

• [1] Uchikoba, T., Yonezawa, H., & Kaneda, M. (1995). Cleavage specificity of cucumisin, a plant serine protease. Journal of Biochemistry, 117(5), 1126-1130. View Source

Suc-Ala-Ala-Pro-Leu-pNA Application Scenarios

Subtilisin BPN' Mutant Screening

This substrate is recommended for directed evolution studies of subtilisin BPN' and related proteases where enhanced activity mutants are being screened. As evidenced by its ability to detect a 180% activity gain in a mutant subtilisin compared to 150% with a Phe analog, Suc-Ala-Ala-Pro-Leu-pNA provides superior assay dynamic range for identifying improved enzyme variants [1].

Bacterial Autotransporter Protease Activity Quantification

Researchers investigating uropathogenesis or other bacterial virulence mechanisms should utilize this substrate to characterize the proteolytic activity of autotransporter proteins. The validated Km value of 31 µM for the P. mirabilis 110 kDa AT provides a quantitative benchmark for inter-laboratory reproducibility and for comparing the activity of different autotransporter variants [1].

Aminopeptidase Activity in Seminal Plasma

In andrology research focused on male fertility factors such as azoospermia, this substrate is the preferred choice for specifically measuring acyl amidase-like leucine aminopeptidase activity in seminal plasma. Its established specificity profile ensures the assay is not confounded by contaminating elastase-like metalloproteinases, a differentiation not achievable with many generic chromogenic substrates [1].

Plant Serine Protease Specificity Characterization

Investigators studying the enzymatic properties of plant serine proteases, such as cucumisin, can confidently employ this substrate. It has been validated as a favorable synthetic substrate for cucumisin, enabling detailed kinetic and specificity studies of this and potentially other related plant proteases [1].

Application

Selection Property

Validation Focus

Subtilisin BPN' directed evolution screening

Assay dynamic range profile

Mutant activity gain detection vs wild-type

Autotransporter protease activity characterization

Km benchmark context

Inter-laboratory reproducibility review

Seminal plasma aminopeptidase differentiation

Elastase-independent specificity

Acyl amidase-like activity verification

Plant serine protease specificity studies

Substrate recognition profile

Hydrolysis verification across plant proteases

• [1] Takagi, H., et al. (1994). Improvement of a useful enzyme (subtilisin BPN′) by an experimental evolution system. Applied Microbiology and Biotechnology, 41, 239–244. View Source
• [2] Alamuri, P., & Mobley, H. L. (2008). A novel autotransporter of uropathogenic Proteus mirabilis is both a cytotoxin and an agglutinin. Molecular Microbiology, 68(4), 997-1017. View Source
• [3] Matsuda, Y., et al. (2000). Inhibitors on an elastase-like enzyme activity catalyzing Suc-Ala-Ala-Pro-Leu-pNA amidolysis in human seminal plasma. Archives of Andrology, 44(1), 1-9. View Source
• [4] Uchikoba, T., Yonezawa, H., & Kaneda, M. (1995). Cleavage specificity of cucumisin, a plant serine protease. Journal of Biochemistry, 117(5), 1126-1130. View Source